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Compound of Interest

Compound Name: N,N-Dimethylethylenediamine

Cat. No.: B050034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylethylenediamine (DMEDA) is a versatile and efficient bidentate ligand in

transition metal-catalyzed reactions. Its ability to form stable chelate complexes with metals like

copper, palladium, and ruthenium enhances catalytic activity, leading to improved reaction

rates, yields, and selectivity.[1] These characteristics make DMEDA a valuable tool in the

synthesis of pharmaceuticals, fine chemicals, and other complex organic molecules.[1] This

document provides detailed application notes and experimental protocols for the use of

DMEDA in key catalytic transformations.

Copper-Catalyzed N-Arylation of Indoles
The copper-catalyzed N-arylation of indoles, a crucial reaction for the synthesis of many

biologically active compounds, can be effectively promoted by a CuI/DMEDA catalytic system.

This system allows for the coupling of various aryl halides with indoles under relatively mild

conditions.[2]

General Reaction Scheme:

Quantitative Data Summary:
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Entry Aryl Halide Indole Product Yield (%)

1 Iodobenzene Indole 1-Phenylindole 95

2 4-Iodotoluene Indole 1-(4-Tolyl)indole 92

3
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ndole
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5-Nitroindole

1-(4-

Chlorophenyl)-5-

nitroindole

78

5
1-Iodo-3-

nitrobenzene
2-Methylindole

2-Methyl-1-(3-

nitrophenyl)indol

e

85

Experimental Protocol: General Procedure for the N-Arylation of Indoles

Materials:

Copper(I) iodide (CuI)

N,N-Dimethylethylenediamine (DMEDA)

Potassium phosphate (K₃PO₄)

Aryl halide

Indole

Toluene (anhydrous)

Procedure:

To an oven-dried Schlenk tube, add CuI (5 mol%), K₃PO₄ (2.0 equiv.), and the desired indole

(1.0 equiv.).

Evacuate the tube and backfill with argon.
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Add anhydrous toluene, the aryl halide (1.2 equiv.), and DMEDA (10 mol%) via syringe.

Seal the tube and heat the reaction mixture at 110 °C for 12-24 hours, or until the starting

material is consumed as monitored by TLC or GC-MS.

Cool the reaction mixture to room temperature and dilute with ethyl acetate.

Filter the mixture through a pad of Celite, washing with additional ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography to afford the desired N-

arylindole.

Catalytic Cycle for Copper-Diamine Catalyzed C-N Coupling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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